Cas no 838906-39-1 (Heptanoic acid, 3-[[(4-methylphenyl)sulfonyl]amino]-5-oxo-)
![Heptanoic acid, 3-[[(4-methylphenyl)sulfonyl]amino]-5-oxo- structure](https://www.kuujia.com/scimg/cas/838906-39-1x500.png)
838906-39-1 structure
Product name:Heptanoic acid, 3-[[(4-methylphenyl)sulfonyl]amino]-5-oxo-
CAS No:838906-39-1
MF:C14H19NO5S
MW:313.369363069534
CID:1818068
Heptanoic acid, 3-[[(4-methylphenyl)sulfonyl]amino]-5-oxo- Chemical and Physical Properties
Names and Identifiers
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- Heptanoic acid, 3-[[(4-methylphenyl)sulfonyl]amino]-5-oxo-
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- Inchi: 1S/C14H19NO5S/c1-3-12(16)8-11(9-14(17)18)15-21(19,20)13-6-4-10(2)5-7-13/h4-7,11,15H,3,8-9H2,1-2H3,(H,17,18)
- InChI Key: WWPLPTXPPUAPCS-UHFFFAOYSA-N
- SMILES: C(O)(=O)CC(NS(C1=CC=C(C)C=C1)(=O)=O)CC(=O)CC
Experimental Properties
- Density: 1.266±0.06 g/cm3(Predicted)
- Melting Point: 138-140 °C(Solv: chloroform (67-66-3); methanol (67-56-1))
- Boiling Point: 529.5±60.0 °C(Predicted)
- pka: 4.04±0.10(Predicted)
Heptanoic acid, 3-[[(4-methylphenyl)sulfonyl]amino]-5-oxo- Related Literature
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Xun-Hui Xu,Wen-Bin Liu,Xue Song,Li Zhou,Na Liu,Yuan-Yuan Zhu,Zong-Quan Wu Polym. Chem., 2021,12, 4838-4845
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Jacek Lipkowski Phys. Chem. Chem. Phys., 2010,12, 13874-13887
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Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
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Alexandra M. J. Rost,Andrea Scherbaum,Wolfgang A. Herrmann New J. Chem., 2006,30, 1599-1605
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